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Compound of Interest

Compound Name: Bl-4464

Cat. No.: B15605351

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation, storage, and handling of stock
solutions of BI-4464, a selective, ATP-competitive inhibitor of Protein Tyrosine Kinase 2
(PTK2/FAK)[1][2]. Accurate preparation of stock solutions is critical for ensuring the
reproducibility and reliability of experimental results.

Physicochemical and Storage Data

Proper handling and storage of BI-4464 are essential for maintaining its stability and activity.
The following table summarizes key quantitative data for Bl-4464.
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Parameter Value Source(s)
Molecular Weight 555.55 g/mol [2][3]
CAS Number 1227948-02-8 [2][4]

> 16.67 mg/mL (= 30.01 mM)
1][3][5]. Some suppliers report

Solubility in DMSO I ][_ _] PP P [L1[2113][5]
solubility up to 25 mg/mL (45.0

mM)[2].

Store at 4°C sealed from
Storage of Solid Powder moisture[1][3] or long-term at [1][2]13]
-20°C for up to 3 years[2].

Aliguot and store at -80°C for
up to 6 months[1][3][6] or at

Stock Solution Storage -20°C for up to 1 month[1][2][3]  [1][2][3][€]
[6]. Avoid repeated freeze-thaw

cycles|[2].

Note: The solubility of BI-4464 can be significantly impacted by moisture absorbed by DMSO. It
is highly recommended to use a new, unopened bottle or anhydrous, high-purity DMSO for
stock solution preparation[1][2][3][5].

Experimental Protocol: Preparation of a 10 mM BI-
4464 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of BI-4464 in DMSO.

Materials
o BI-4464 powder (CAS: 1227948-02-8)

e Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)
» Sterile, low-binding microcentrifuge tubes (e.g., polypropylene)

e \ortex mixer
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o Calibrated pipettes and sterile tips
e Analytical balance

o Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Safety Precautions

e BI-4464 is a potent bioactive compound. Handle with care in a well-ventilated area or a
chemical fume hood.

o Wear appropriate PPE at all times to avoid skin contact and inhalation.

o Consult the Safety Data Sheet (SDS) for BI-4464 before use.

Stock Solution Preparation Procedure

o Equilibrate Reagents: Allow the vial containing BI-4464 powder to equilibrate to room
temperature for 15-20 minutes before opening. This prevents condensation of moisture
inside the vial, which can affect the compound's stability and solubility.

o Weigh BI-4464: Accurately weigh the desired amount of BI-4464 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 5.56 mg of BI-4464.

o Calculation:
» Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol)
= Mass (mg) = 10 mmol/L x 0.001 L x 555.55 g/mol x 1000 mg/g = 5.555 mg (= 5.56 mg)

e Add Solvent: Add the calculated volume of anhydrous DMSO to the vial containing the BI-
4464 powder. For the example above, add 1 mL of DMSO.

o Ensure Complete Dissolution: Tightly cap the vial and vortex thoroughly for several minutes
until the solution is clear and no particulates are visible. If necessary, gentle warming (to
37°C) or brief sonication can aid dissolution[1][3][5].
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» Aliquot for Storage: To prevent degradation from repeated freeze-thaw cycles, immediately
aliquot the stock solution into smaller, single-use volumes in sterile, low-binding
microcentrifuge tubes[2]. The volume of each aliquot should be sufficient for a single
experiment.

» Store Properly: Store the labeled aliquots at -80°C for long-term storage (up to 6 months)[1]
[31[6].

Preparation of Working Solutions

¢ On the day of the experiment, remove one aliquot of the BI-4464 stock solution from the
-80°C freezer.

e Thaw it completely at room temperature and centrifuge the tube briefly to collect the contents
at the bottom.

o Perform serial dilutions of the stock solution into the appropriate pre-warmed cell culture
medium or assay buffer to achieve the final desired experimental concentrations.

e Important: Use working solutions immediately after preparation. Do not store aqueous
working solutions for extended periods.

Visualized Workflow and Signaling Pathway

The following diagrams illustrate the experimental workflow for preparing the BI-4464 stock
solution and its mechanism of action.
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Caption: Workflow for BI-4464 Stock Solution Preparation.
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Caption: BI-4464 inhibits the PTK2/FAK signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Preparing Bl-4464
Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15605351#how-to-prepare-bi-4464-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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